Cas no 2168475-30-5 (3-amino-6-oxaspiro3.5nonan-1-ol)

3-Amino-6-oxaspiro[3.5]nonan-1-ol is a spirocyclic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its unique spirocyclic structure enhances rigidity, which can improve binding affinity and selectivity in drug design. The presence of the amino group allows for further derivatization, while the hydroxyl group provides additional reactivity for coupling or modification. This compound is particularly valuable in the development of bioactive molecules, including potential CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its stability and synthetic flexibility make it a useful building block in medicinal chemistry and material science research.
3-amino-6-oxaspiro3.5nonan-1-ol structure
2168475-30-5 structure
Product Name:3-amino-6-oxaspiro3.5nonan-1-ol
CAS No:2168475-30-5
MF:C8H15NO2
MW:157.210202455521
CID:5929345
PubChem ID:165962134
Update Time:2025-06-11

3-amino-6-oxaspiro3.5nonan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-oxaspiro3.5nonan-1-ol
    • EN300-1294388
    • 2168475-30-5
    • 3-amino-6-oxaspiro[3.5]nonan-1-ol
    • Inchi: 1S/C8H15NO2/c9-6-4-7(10)8(6)2-1-3-11-5-8/h6-7,10H,1-5,9H2
    • InChI Key: AIWVLAVAGGVSDT-UHFFFAOYSA-N
    • SMILES: O1CCCC2(C1)C(CC2N)O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 55.5Ų

3-amino-6-oxaspiro3.5nonan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294388-0.05g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
0.05g
$912.0 2023-05-23
Enamine
EN300-1294388-0.1g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
0.1g
$956.0 2023-05-23
Enamine
EN300-1294388-0.25g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
0.25g
$999.0 2023-05-23
Enamine
EN300-1294388-0.5g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
0.5g
$1043.0 2023-05-23
Enamine
EN300-1294388-1.0g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
1g
$1086.0 2023-05-23
Enamine
EN300-1294388-2.5g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
2.5g
$2127.0 2023-05-23
Enamine
EN300-1294388-5.0g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
5g
$3147.0 2023-05-23
Enamine
EN300-1294388-10.0g
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
10g
$4667.0 2023-05-23
Enamine
EN300-1294388-50mg
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
50mg
$912.0 2023-09-30
Enamine
EN300-1294388-100mg
3-amino-6-oxaspiro[3.5]nonan-1-ol
2168475-30-5
100mg
$956.0 2023-09-30

3-amino-6-oxaspiro3.5nonan-1-ol Related Literature

Additional information on 3-amino-6-oxaspiro3.5nonan-1-ol

Introduction to 3-amino-6-oxaspiro3.5nonan-1-ol (CAS No: 2168475-30-5)

3-amino-6-oxaspiro3.5nonan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2168475-30-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic oxathiolane derivative features a unique framework consisting of an amino group, an oxo group, and a spiro connection between two six-membered rings, making it a versatile scaffold for medicinal chemistry applications.

The molecular architecture of 3-amino-6-oxaspiro3.5nonan-1-ol imparts distinct chemical properties that make it particularly interesting for drug discovery efforts. The presence of both polar functional groups (amino and hydroxyl) and a rigid spiro core enhances its potential as a building block for the development of novel bioactive molecules. Recent advances in computational chemistry and molecular modeling have further highlighted the synthetic utility of this compound, suggesting its suitability for designing ligands targeting complex biological pathways.

In the realm of modern pharmaceutical research, spirocyclic compounds have emerged as privileged scaffolds due to their ability to exhibit high binding affinity and favorable pharmacokinetic profiles. The oxathiolane ring system in 3-amino-6-oxaspiro3.5nonan-1-ol contributes to its structural rigidity, which is often desirable in drug design to optimize receptor interactions. Additionally, the incorporation of an amino group provides opportunities for further derivatization via amide or urea bond formation, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

Recent studies have demonstrated the potential of 3-amino-6-oxaspiro3.5nonan-1-ol as a precursor in the synthesis of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases involved in inflammatory and oncogenic signaling pathways. The oxo and hydroxyl groups facilitate hydrogen bonding interactions with biological targets, while the spirocyclic core enhances metabolic stability, critical factors in drug development.

The synthesis of 3-amino-6-oxaspiro3.5nonan-1-ol presents both challenges and opportunities for organic chemists. The spirocyclic structure requires precise control over reaction conditions to achieve high yields and purity. Advances in transition-metal-catalyzed reactions, such as cross-coupling and cycloaddition strategies, have enabled more efficient routes to constructing complex spirocycles. These methodologies have been instrumental in accessing derivatives of 3-amino-6-oxaspiro3.5nonan-1-ol, expanding its synthetic utility.

The pharmacological potential of 3-amino-6-oxaspiro3.5nonan-1-ol has been explored in several preclinical studies. Researchers have leveraged its structural features to develop compounds with anti-inflammatory, antiviral, and anticancer properties. Notably, modifications at the amino and hydroxyl positions have been shown to modulate binding affinity and selectivity toward specific biological targets. Such findings underscore the importance of 3-amino-6-oxaspiro3.5nonan-1-ol as a lead compound in medicinal chemistry.

In conclusion, 3-amino-6-oxaspiro3.5nonan-1-ol (CAS No: 2168475-30-5) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in drug discovery programs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its significance in modern medicinal chemistry is expected to grow further.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd